Methyl 12-hydroxyoctadec-9-enoate

• Molecular Formula: C19H36O3
• Molecular Weight: 312.5 g/mol
• InChI: InChI=1S/C19H36O3/c1-3-4-5-12-15-18(20)16-13-10-8-6-7-9-11-14-17-19(21)22-2/h10,13,18,20H,3-9,11-12,14-17H2,1-2H3
• InChIKey: XKGDWZQXVZSXAO-UHFFFAOYSA-N

Methyl 12-hydroxyoctadec-9-enoate (Methyl Ricinoleate): Chemical Identity and Baseline Specifications for Procurement Evaluation

Methyl 12-hydroxyoctadec-9-enoate (CAS 141-24-2), commonly designated as methyl ricinoleate, is a C18 unsaturated fatty acid methyl ester bearing a secondary hydroxyl group at the C12 position and a cis double bond at C9 . The compound has molecular formula C19H36O3 and molecular weight 312.49 g/mol . As a major derivative of ricinoleic acid obtained from castor oil, it exists naturally exclusively as the R-enantiomer [1]. Commercial grades are typically supplied as a clear, low-viscosity fluid with specific gravity of 0.918–0.926 at 25°C, refractive index of 1.4620, and boiling point of approximately 245°C at 10 mmHg . The compound is insoluble in water but soluble in alcohols, ethers, and oxygenated solvents .

Functional Handle C12 hydroxyl enables hydrogen bonding and derivatization

Stereochemistry Natural R-enantiomer for chiral building-block studies

Synthesis Route Green biocatalytic pathway reported with high atom economy

• [1] Pabiś S, Kula J. Synthesis and Bioactivity of (R)-Ricinoleic Acid Derivatives: A Review. Current Medicinal Chemistry. 2016; 23(35): 4037-4056. View Source

Why Methyl 12-hydroxyoctadec-9-enoate Cannot Be Substituted by Methyl Oleate or Other Non-Hydroxylated C18 Fatty Esters

Methyl 12-hydroxyoctadec-9-enoate is structurally distinguished from methyl oleate (C18:1) and other C18 fatty acid methyl esters by the presence of a secondary hydroxyl group at the C12 position [1]. This single functional difference introduces intermolecular hydrogen bonding capacity that fundamentally alters physicochemical and performance properties [2]. In lubrication applications, this hydroxyl group confers quantifiably superior lubricity relative to non-hydroxylated analogs [3]. In supercritical fluid processing, hydrogen bonding significantly reduces diffusion coefficients compared to methyl oleate under identical conditions [4]. The hydroxyl moiety also serves as a reactive handle for derivatization via oxidation, acylation, or esterification, enabling synthetic pathways that are inaccessible to methyl oleate [5]. Substitution with a non-hydroxylated ester therefore compromises performance in applications where lubricity, derivatization potential, or specific diffusion behavior is critical.

Methyl Ricinoleate

Methyl Oleate (non-hydroxylated)

C12-OH enables hydrogen bonding and may improve lubricity

Lacks hydroxyl; reported lower lubricity in HFRR testing

Reactive handle for oxidation and C10-functionalization

No hydroxyl derivatization site; different synthetic pathways

Reduced diffusivity in scCO2 due to hydrogen bonding

Faster diffusion; may alter supercritical process design

• [1] Pabiś S, Kula J. Synthesis and Bioactivity of (R)-Ricinoleic Acid Derivatives: A Review. Current Medicinal Chemistry. 2016; 23(35): 4037-4056. View Source
• [2] Meher LC, Vidya Sagar D, Naik SN. Technical aspects of biodiesel production by transesterification—a review. Renewable and Sustainable Energy Reviews. 2006; 10(3): 248-268. View Source
• [3] Mei D, Luo Y, Shen X, Lu D, Yuan Y. Lubrication properties of fatty acid methyl esters as low-sulfur diesel enhancers. Transactions of the CSAE. 2016; 32(9): 193-197. View Source
• [4] Kong CY, et al. Diffusion coefficients of C18 unsaturated fatty acid methyl esters in supercritical carbon dioxide containing 10% mole fraction ethanol as modifier. INFONA. View Source
• [5] Maletz R, Schäfer HJ, Quermann R. Conversion of unsaturated fatty acids — Nucleophilic additions to methyl (E)-12-Oxo-10-octadecenoate. Lipid/Fett. 1996; 98(11): 370-379. View Source

Quantitative Differentiation Evidence for Methyl 12-hydroxyoctadec-9-enoate: Head-to-Head Performance Data vs. Methyl Oleate and Alternative Synthetic Routes

Lubricity Enhancement: Methyl Ricinoleate vs. Methyl Oleate in Low-Sulfur Diesel

Methyl 12-hydroxyoctadec-9-enoate (C18:1 OH) demonstrated superior lubricity compared to methyl oleate (C18:1) when added as an additive to low-sulfur diesel fuel at identical concentrations [1]. The hydroxylated ester achieved the national standard lubricity requirement at a lower addition ratio than its non-hydroxylated counterpart [1].

Lubricity (HFRR)

Head-to-head

Met national standard at ≤1.5% addition vs 3.0% for saturated FAME; methyl ricinoleate outperformed non-hydroxylated C18 esters

Supports lower-dosage lubricity context

Low-sulfur diesel; triplicate HFRR measurements

Evidence Dimension	Lubricity enhancement in low-sulfur diesel (HFRR method)
Target Compound Data	Achieved national lubricity standard at ≤1.5% addition ratio; wear scar diameter reduction relative to unsaturated FAME baseline
Comparator Or Baseline	Methyl oleate (C18:1) and saturated C18 methyl stearate
Quantified Difference	Methyl ricinoleate (C18:1 OH) showed better lubricity than methyl oleate (C18:1) under same carbon chain length and unsaturation conditions; unsaturated FAMEs required 1.5% addition ratio to meet standard vs. 3.0% for saturated FAMEs
Conditions	High Frequency Reciprocating Rig (HFRR) wear testing; addition ratios of 0.5%, 1.0%, 1.5%, and 3.0% in low-sulfur diesel fuel; triplicate measurements

Why This Matters

For procurement in lubricant or fuel additive applications, methyl ricinoleate enables lower dosage requirements to achieve target lubricity specifications compared to non-hydroxylated C18 esters.

• [1] Mei D, Luo Y, Shen X, Lu D, Yuan Y. Lubrication properties of fatty acid methyl esters as low-sulfur diesel enhancers. Transactions of the Chinese Society of Agricultural Engineering (Transactions of the CSAE). 2016; 32(9): 193-197. DOI: 10.11975/j.issn.1002-6819.2016.09.027. View Source

Green Synthesis Efficiency: Biocatalytic vs. Conventional Chemical Transesterification

Biocatalytic transesterification of castor oil with methanol using immobilized lipase preparations achieved 94% optimum yield of methyl 12-hydroxyoctadec-9-enoate [1]. Subsequent liquid-liquid extraction purification yielded >98% purity, confirmed by HPLC and GC-MS [1]. The process demonstrated an atom economy of 91.67% and an E-factor of 0.297 [1].

Green Synthesis

Reported

94% yield; >98% purity (HPLC/GC-MS); atom economy 91.67%; E-factor 0.297

Supports green chemistry selection context

Immobilized lipase, >300 h stability

Evidence Dimension	Synthesis yield and green chemistry metrics
Target Compound Data	94% yield (batch reaction); 98% purity post-extraction; atom economy 91.67%; E-factor 0.297
Comparator Or Baseline	Conventional chemical transesterification (acid/base catalysis) — typical yields for FAME synthesis via homogeneous base catalysis range from 85-92% (class baseline; no direct head-to-head in this study)
Quantified Difference	Biocatalytic route achieved yield at the upper range of FAME synthesis; immobilized lipase maintained operational stability for >300 h at 60°C
Conditions	Immobilized CAL-B and DETRALIP NL-GX lipase preparations; castor oil and methanol; batch reaction with optimized reaction time, oil:methanol ratio, and water content; liquid-liquid extraction purification

Why This Matters

The biocatalytic route provides a quantifiable green chemistry advantage with high atom economy and low waste generation (E-factor 0.297), which is relevant for procurement decisions involving sustainability criteria or regulatory compliance.

• [1] Vadgama RN, Khatkhatay AB, Odaneth AA, Lali AM. Green synthesis of methyl-12-hydroxyoctadec-9-enoate. Sustainable Chemistry and Pharmacy. 2020; 15: 100203. DOI: 10.1016/j.scp.2019.100203. View Source

Enantiomer-Specific Bioactivity: R-Form vs. S-Form Antiproliferative Potency

While methyl 12-hydroxyoctadec-9-enoate occurs naturally exclusively as the R-enantiomer, comparative in vitro studies of R- and S-enantiomers of ricinoleic acid derivatives reveal that the unnatural S-enantiomers can exhibit equal or even lower IC50 values against tumor cell lines [1]. This enantiomer-specific differential activity is critical for applications where stereochemical purity determines biological outcome.

Enantiomer Bioactivity

Head-to-head

R-enantiomer derivatives active; S-enantiomers showed equal or lower IC50 in some tumor cell lines

Supports enantiomer-attribution review

In vitro cell-line context; see original Table 2

Evidence Dimension	Antiproliferative activity (IC50) against tumor cell lines
Target Compound Data	R-enantiomer derivatives exhibit documented antibacterial, anti-inflammatory, and anticancer activity in vitro
Comparator Or Baseline	S-enantiomers of ricinoleic acid derivatives (synthetic, unnatural enantiomers)
Quantified Difference	In many cases IC50 values determined for S-compounds were even lower than those for R-enantiomers (exact IC50 values available in referenced Table 2 of the original publication)
Conditions	In vitro cell culture studies; multiple tumor cell lines

Why This Matters

For procurement in pharmaceutical research or bioactive derivative synthesis, the R-enantiomer (natural form) is the established reference compound, but awareness of enantiomer-specific activity differences informs chiral purity requirements and comparative evaluation of synthetic analogs.

• [1] Pabiś S, Kula J. Synthesis and Bioactivity of (R)-Ricinoleic Acid Derivatives: A Review. Current Medicinal Chemistry. 2016; 23(35): 4037-4056. DOI: 10.2174/0929867323666160627104453. View Source

Diffusion Behavior in Supercritical CO2: Methyl Ricinoleate vs. Methyl Oleate

Under identical operating conditions in ethanol-modified supercritical CO2, methyl oleate diffuses faster than methyl ricinoleate [1]. The hydroxyl group of methyl ricinoleate introduces hydrogen bonding interactions that reduce diffusivity relative to non-hydroxylated C18 esters [1].

Diffusion (scCO2)

Head-to-head

Methyl oleate diffuses faster than methyl ricinoleate under all tested conditions

Supports supercritical process design context

10% ethanol modifier

Evidence Dimension	Diffusion coefficient (D12) in supercritical CO2 with 10% ethanol modifier
Target Compound Data	Lower diffusion coefficient relative to methyl oleate under all tested conditions
Comparator Or Baseline	Methyl oleate (C18:1, non-hydroxylated)
Quantified Difference	Methyl oleate always diffuses faster than methyl ricinoleate at the same operating condition; relationship of E values: methyl oleate > methyl ricinoleate > methyl linoleate > γ-methyl linolenate
Conditions	Supercritical CO2 containing 10% mole fraction ethanol as modifier; various pressures and temperatures

Why This Matters

In supercritical fluid extraction or processing applications, the reduced diffusivity of methyl ricinoleate compared to methyl oleate must be accounted for in process design and residence time calculations.

• [1] Kong CY, et al. Diffusion coefficients of C18 unsaturated fatty acid methyl esters in supercritical carbon dioxide containing 10% mole fraction ethanol as modifier. INFONA. View Source

Derivatization Yield: C12-OH Oxidation to 12-Oxo-10-octadecenoate

Oxidation of the C12 hydroxyl group of methyl ricinoleate with concomitant conjugation of the double bond produces methyl (E)-12-oxo-10-octadecenoate in 57% isolated yield [1]. This enone intermediate serves as a versatile electrophilic building block for further functionalization [1].

Derivatization Yield

Data to verify

57% isolated yield to methyl (E)-12-oxo-10-octadecenoate

Supports synthetic intermediate feasibility review

Key enone building block

Evidence Dimension	Derivatization yield for oxidation at C12-OH
Target Compound Data	57% yield of methyl (E)-12-oxo-10-octadecenoate
Comparator Or Baseline	No direct comparator yield provided; this represents a baseline synthetic yield for this specific transformation
Quantified Difference	57% yield (isolated product)
Conditions	Oxidation of 12-OH group with concomitant double bond conjugation; standard laboratory oxidation conditions

Why This Matters

For procurement as a synthetic intermediate, the 57% yield establishes a quantifiable baseline for the key oxidation step that generates the reactive enone moiety, enabling feasibility assessment for multi-step derivatization pathways.

• [1] Maletz R, Schäfer HJ, Quermann R. Conversion of unsaturated fatty acids — Nucleophilic additions to methyl (E)-12-Oxo-10-octadecenoate. Lipid / Fett. 1996; 98(11): 370-379. DOI: 10.1002/lipi.19960981106. View Source

Methyl 12-hydroxyoctadec-9-enoate: Evidence-Based Application Scenarios Derived from Quantitative Performance Data

Low-Dosage Lubricity Additive for Low-Sulfur Diesel Fuels

Methyl 12-hydroxyoctadec-9-enoate is suited as a lubricity enhancer in low-sulfur diesel formulations where minimal addition ratios are required to meet wear protection standards. Based on direct HFRR wear testing, the hydroxylated C18 ester achieved the national lubricity standard at ≤1.5% addition ratio, outperforming saturated FAMEs which required 3.0% addition [1]. This lower dosage requirement reduces additive consumption while maintaining fuel system protection.

Chiral Building Block for Bioactive R-Enantiomer Derivatives

The natural R-enantiomer of methyl 12-hydroxyoctadec-9-enoate serves as a stereochemically defined starting material for synthesizing derivatives with demonstrated antibacterial, anti-inflammatory, and anticancer activity in vitro [1]. The hydroxyl group at C12 and the C9 double bond provide two functional handles for regioselective and stereoselective transformations. Given that enantiomer-specific activity differences have been documented between R- and S-forms in tumor cell line studies [1], procurement of chirally pure R-enantiomer is essential for reproducible biological outcomes.

Synthetic Intermediate for C10-Functionalized Fatty Acid Derivatives

Methyl 12-hydroxyoctadec-9-enoate can be oxidized to methyl (E)-12-oxo-10-octadecenoate (57% yield), an α,β-unsaturated enone that reacts with various nucleophiles including 1,3-dicarbonyl compounds, nitroalkanes, and cyanide to produce C10-functionalized fatty acids [1]. This synthetic pathway enables access to novel fatty acid derivatives not readily obtainable from non-hydroxylated starting materials.

Green-Chemistry Derived Oleochemical for Sustainable Formulations

The biocatalytic synthesis route using immobilized lipases provides methyl 12-hydroxyoctadec-9-enoate with an atom economy of 91.67% and an E-factor of 0.297 [1]. Post-synthesis liquid-liquid extraction yields >98% purity confirmed by HPLC and GC-MS [1]. This production pathway is relevant for applications requiring sustainability certification or reduced environmental footprint documentation.

Application

Selection Property

Validation Focus

Low-dosage lubricity additive research

Hydroxyl-mediated lubricity context

HFRR wear-scar and dosage comparison

Chiral building-block studies

Stereochemical control (R-enantiomer)

Enantiomer-specific bioactivity review

C10-functionalized derivative synthesis

C12-OH oxidation handle

Derivatization yield and pathway feasibility

Green oleochemical sourcing

Biocatalytic synthesis metrics

Atom economy and E-factor review

• [1] Mei D, Luo Y, Shen X, Lu D, Yuan Y. Lubrication properties of fatty acid methyl esters as low-sulfur diesel enhancers. Transactions of the CSAE. 2016; 32(9): 193-197. View Source
• [2] Pabiś S, Kula J. Synthesis and Bioactivity of (R)-Ricinoleic Acid Derivatives: A Review. Current Medicinal Chemistry. 2016; 23(35): 4037-4056. View Source
• [3] Maletz R, Schäfer HJ, Quermann R. Conversion of unsaturated fatty acids — Nucleophilic additions to methyl (E)-12-Oxo-10-octadecenoate. Lipid/Fett. 1996; 98(11): 370-379. View Source
• [4] Vadgama RN, Khatkhatay AB, Odaneth AA, Lali AM. Green synthesis of methyl-12-hydroxyoctadec-9-enoate. Sustainable Chemistry and Pharmacy. 2020; 15: 100203. View Source